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Introduction
Propionitrile (CH₃CH₂CN), also known as ethyl cyanide or propanenitrile, is a simple aliphatic

nitrile with significant applications in organic synthesis and as a solvent. Its chemical properties

and reactivity are intrinsically linked to its molecular structure and bonding. This technical guide

provides an in-depth analysis of the chemical structure, bonding, molecular geometry, and

spectroscopic properties of propionitrile, tailored for a scientific audience.

Chemical Structure and Bonding
Propionitrile consists of a three-carbon chain with a terminal nitrile functional group (-C≡N).

The molecule is comprised of carbon, hydrogen, and nitrogen atoms linked by covalent bonds.

Hybridization and Bonding Scheme
The bonding in propionitrile can be understood by examining the hybridization state of each

non-hydrogen atom:

C1 (Methyl Carbon): This carbon atom is bonded to three hydrogen atoms and one carbon

atom through single bonds. To form four single bonds, it adopts sp³ hybridization, resulting in

a tetrahedral geometry around this carbon.
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C2 (Methylene Carbon): This carbon is bonded to two hydrogen atoms and two carbon

atoms via single bonds. Similar to the methyl carbon, it is sp³ hybridized with a tetrahedral

arrangement of its bonds.

C3 (Nitrile Carbon): This carbon is triple-bonded to the nitrogen atom and single-bonded to

the adjacent carbon atom. To accommodate one sigma (σ) bond and two pi (π) bonds, it

undergoes sp hybridization. This results in a linear geometry for the C-C≡N fragment.

N (Nitrile Nitrogen): The nitrogen atom is triple-bonded to the nitrile carbon and possesses a

lone pair of electrons. It is also sp hybridized, contributing to the linear geometry of the nitrile

group.

The triple bond between the carbon and nitrogen atoms consists of one sigma (σ) bond,

formed by the overlap of sp hybrid orbitals, and two pi (π) bonds, formed by the overlap of the

unhybridized p orbitals on both the carbon and nitrogen atoms.
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Experimental Workflow: FTIR-ATR Spectroscopy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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